Cas no 1806936-01-5 (2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine
• CAS No: 1806936-01-5
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4867314
• Update Time: 2025-06-12

2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c1-15-5-4(12(13)14)2-3(7(9)10)11-6(5)8/h2,7H,1H3
• InChI Key： SDLITYDEOVODRW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)F)=N1)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine

Introduction to 2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine (CAS No. 1806936-01-5)

2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine, with the CAS number 1806936-01-5, is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are nitrogen-containing heterocyclic aromatic compounds. The unique combination of functional groups in this molecule, including the chloro, difluoromethyl, methoxy, and nitro substituents, imparts distinct chemical and biological properties that make it a valuable candidate for various applications.

The structure of 2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine is characterized by a pyridine ring with specific substituents at key positions. The chloro group at the 2-position, the difluoromethyl group at the 6-position, the methoxy group at the 3-position, and the nitro group at the 4-position collectively influence its reactivity and biological activity. These functional groups can modulate the compound's interactions with biological targets, making it a versatile platform for drug discovery and development.

Recent research has highlighted the potential of 2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurological disorders. The difluoromethyl group, in particular, has been found to enhance the metabolic stability and bioavailability of the compound, which are crucial factors for its effectiveness as a therapeutic agent.

In the context of cancer research, 2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine has been investigated for its ability to inhibit key enzymes involved in tumor growth and metastasis. Preclinical studies have demonstrated that this compound can effectively target specific signaling pathways that are dysregulated in cancer cells. Additionally, its ability to cross cell membranes and accumulate within cancer cells makes it a promising candidate for developing targeted therapies.

Beyond cancer, 2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine has also shown promise in treating inflammatory conditions. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has indicated that this compound can modulate inflammatory responses by inhibiting pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

In neurological disorders, such as Alzheimer's disease and Parkinson's disease, oxidative stress and neuroinflammation play significant roles in disease progression. Studies have suggested that 2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine can exert neuroprotective effects by scavenging reactive oxygen species (ROS) and reducing neuroinflammation. These properties make it a potential therapeutic candidate for slowing down or even reversing the progression of neurodegenerative diseases.

The development of new drugs often involves extensive preclinical testing to evaluate safety and efficacy. In this regard, 2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine has undergone rigorous preclinical studies to assess its pharmacokinetic properties, toxicity profiles, and therapeutic potential. These studies have provided valuable insights into its behavior in biological systems and have paved the way for further clinical investigations.

Clinical trials are a critical step in translating preclinical findings into clinical applications. While early-stage clinical trials are ongoing for several compounds derived from or similar to 2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine, preliminary results have been encouraging. These trials aim to evaluate the safety, tolerability, and efficacy of these compounds in human subjects with various diseases.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-methoxy-4-nitropyridine (CAS No. 1806936-01-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for developing new therapies for cancer, inflammatory conditions, and neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, highlighting its significance in advancing medical science.